Cas no 2227700-09-4 ((2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine)

• Product Name: (2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine
• CAS No: 2227700-09-4
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6109434
• PubChem ID: 165671157
• Update Time: 2025-07-16

(2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine
• 2227700-09-4
• EN300-1737936
• (2S)-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-2-amine

• Inchi： 1S/C10H19N3/c1-8(2)7-13-10(4-5-12-13)6-9(3)11/h4-5,8-9H,6-7,11H2,1-3H3/t9-/m0/s1
• InChI Key： MEHCBOFNHDWJEU-VIFPVBQESA-N
• SMILES： N1(C(=CC=N1)C[C@H](C)N)CC(C)C

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on (2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine

Introduction to (2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine (CAS No. 2227700-09-4)

(2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine (CAS No. 2227700-09-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolyl amines and is characterized by its unique structural features, which include a chiral center and a substituted pyrazole ring. These properties make it an attractive candidate for various biological studies and drug development initiatives.

The chemical structure of (2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine consists of a pyrazole ring attached to a chiral amine moiety. The presence of the chiral center at the carbon atom adjacent to the amine group imparts enantiomeric specificity, which is crucial for its biological activity. The 2-methylpropyl substituent on the pyrazole ring further enhances its pharmacological properties by influencing its solubility, stability, and binding affinity to target proteins.

Recent research has focused on the potential of (2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine as a modulator of various biological pathways. Studies have shown that this compound exhibits potent activity against certain enzymes and receptors, making it a promising lead for the development of novel therapeutic agents. For instance, it has been reported to have selective inhibitory effects on specific kinases, which are key regulators of cellular signaling pathways involved in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, (2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine has also been investigated for its potential as an agonist or antagonist of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to modulate GPCR activity could open new avenues for treating conditions such as neurological disorders and metabolic diseases.

The pharmacokinetic profile of (2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it shows good brain penetration, which is essential for targeting central nervous system disorders. Furthermore, the compound demonstrates low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of (2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine in various therapeutic areas. Early-phase trials have shown promising results in terms of tolerability and pharmacodynamic effects. These findings have paved the way for further clinical development, with phase II trials being planned to assess the compound's therapeutic potential in specific patient populations.

The synthesis of (2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine involves several steps that require precise control over chirality and functional group manipulation. Common synthetic routes include the use of chiral auxiliaries or catalysts to ensure enantioselective formation of the desired isomer. Recent advancements in asymmetric synthesis techniques have significantly improved the efficiency and yield of these processes, making large-scale production more feasible.

In conclusion, (2S)-1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-amine (CAS No. 2227700-09-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. Ongoing studies continue to uncover new applications and mechanisms of action, highlighting its significance in advancing our understanding of complex biological processes.